5-Chloro-2-nitrocinnamic acid
Overview
Description
5-Chloro-2-nitrocinnamic acid, also known as 2-Chloro-5-nitrocinnamic acid, is a chemical compound with the molecular formula C9H6ClNO4 and a molecular weight of 227.6 . It is predominantly trans .
Molecular Structure Analysis
The molecular structure of 5-Chloro-2-nitrocinnamic acid consists of a cinnamic acid moiety and a benzenesulfonamide . It contains a total of 21 bonds, including 15 non-H bonds, 10 multiple bonds, 3 rotatable bonds, 4 double bonds, and 6 aromatic bonds .Physical And Chemical Properties Analysis
5-Chloro-2-nitrocinnamic acid has a molecular weight of 227.6 . The compound is predominantly trans .Scientific Research Applications
Synthesis and Characterization
Research on similar nitro-substituted cinnamic acids and their derivatives, such as studies on novel Schiff bases and their corrosion inhibition potential, demonstrates the importance of these compounds in materials science, particularly in corrosion protection. These studies involve the synthesis and characterization of compounds with potential applications in protecting metals from corrosion, a key concern in industrial and engineering contexts (Pandey et al., 2017).
Antimicrobial and Antioxidant Properties
Compounds related to chlorogenic acids, which are structurally related to hydroxycinnamic acids, have been studied for their antimicrobial and antioxidant properties. These properties are highly valued in food preservation and in the development of health supplements. For instance, chlorogenic acid has demonstrated antimicrobial activity against a wide range of organisms and antioxidant activity, particularly against lipid oxidation (Santana-Gálvez et al., 2017).
Pharmaceutical and Health-Related Applications
The health-promoting properties of chlorogenic acids, including their role in the treatment of metabolic syndrome, offer a glimpse into the potential medical and health-related applications of similar compounds. These benefits include anti-inflammatory, antidiabetic, and antihypertensive activities, which suggest that derivatives of nitrocinnamic acids might also find applications in the development of health supplements and pharmaceuticals targeting metabolic disorders (Lu et al., 2020).
Analytical Chemistry and Sensor Development
The development of electrochemical sensors and biosensors for detecting chlorogenic acid highlights the potential of similar compounds in analytical chemistry. These sensors can be applied in various fields, including food safety, environmental monitoring, and clinical diagnostics, demonstrating the versatility of nitro-substituted compounds in analytical applications (Munteanu & Apetrei, 2021).
Safety and Hazards
properties
IUPAC Name |
(E)-3-(5-chloro-2-nitrophenyl)prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO4/c10-7-2-3-8(11(14)15)6(5-7)1-4-9(12)13/h1-5H,(H,12,13)/b4-1+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXHIUBAKYZFXKE-DAFODLJHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C=CC(=O)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1Cl)/C=C/C(=O)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-nitrocinnamic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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